Cas no 1706456-35-0 (2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide)

• Product Name: 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide
• CAS No: 1706456-35-0
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 5161757
• Update Time: 2025-05-23

2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide
• 4-Morpholineacetamide, 2-[(3-fluorophenoxy)methyl]-

• Inchi： 1S/C13H17FN2O3/c14-10-2-1-3-11(6-10)19-9-12-7-16(4-5-18-12)8-13(15)17/h1-3,6,12H,4-5,7-9H2,(H2,15,17)
• InChI Key： VAUBLQJWBYIFJI-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)CCOC(COC2=CC=CC(F)=C2)C1

Additional information on 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide

Research Brief on 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide (CAS: 1706456-35-0)

2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide (CAS: 1706456-35-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and fluorinated phenoxymethyl side chain, exhibits potential therapeutic properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological profile, synthesis pathways, and potential applications in treating neurological disorders.

The compound's unique structure suggests it may act as a modulator of neurotransmitter receptors or enzymes involved in CNS signaling. Preliminary in vitro studies have demonstrated its affinity for specific receptor subtypes, though the exact mechanism of action remains under investigation. Researchers have also noted its favorable pharmacokinetic properties, including blood-brain barrier permeability, which is critical for CNS-targeted therapeutics.

Recent publications highlight the synthesis of 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide through a multi-step organic synthesis route, starting from commercially available precursors. The process involves the formation of the morpholine ring, followed by the introduction of the fluorophenoxymethyl group and subsequent acetylation. Optimization of this synthetic route has improved yields and purity, making the compound more accessible for further preclinical studies.

In vivo studies using animal models have shown promising results, particularly in models of neuropathic pain and anxiety disorders. The compound demonstrated dose-dependent efficacy with a favorable safety profile, showing minimal off-target effects. These findings suggest its potential as a lead compound for the development of new CNS therapeutics. However, further studies are needed to fully elucidate its pharmacodynamics and long-term safety.

The current research landscape indicates growing interest in 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide, with several pharmaceutical companies exploring its derivatives for patent applications. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development. Future research directions may include structural optimization to enhance selectivity and efficacy, as well as detailed mechanistic studies to identify its molecular targets.

In conclusion, 2-[2-(3-Fluoro-phenoxymethyl)-morpholin-4-yl]-acetamide represents a promising candidate in the search for novel CNS therapeutics. Its unique chemical structure, combined with encouraging preclinical data, positions it as a compound of significant interest for further investigation. Continued research will be essential to translate these early findings into clinically viable treatments for neurological and psychiatric disorders.